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Compound of Interest

Compound Name: 3,5-Heptanedione

Cat. No.: B1630319

Essential Safety and Handling Guide for 3,5-
Heptanedione

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 3,5-Heptanedione in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Key Safety Information

A summary of critical safety data for 3,5-Heptanedione is provided in the table below.
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Property Value Citation(s)
CAS Number 7424-54-6 [1][21[3]
Molecular Formula C7H1202 [4]
Molecular Weight 128.17 g/mol [4]
Appearance Clear, slightly yellow liquid [5]

Boiling Point 175-177 °C

Flash Point 57.2 °C (135.0 °F) - closed cup

Signal Word Warning [1114]

Hazard Statements

H226: Flammable liquid and

vapor

[1]14]

Storage Temperature

Room temperature,
recommended cool and dark
place (<15°C)

[4]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3,5-Heptanedione to minimize

exposure risk.
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Equipment

Specification

Citation(s)

Eye and Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

[2][6]

Hand Protection

Chemical-resistant gloves,
such as nitrile or butyl rubber,
tested according to EN 374.
Check for leaks and

impermeability before use.

[1](7]

Skin and Body Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. A lab coat is

recommended.

[2](7]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, a
NIOSH-approved respirator
with a multi-purpose
combination respirator

cartridge (US) should be used.

[7](8]

Operational Plan: Handling 3,5-Heptanedione

» Verify Ventilation: Ensure the work area is well-ventilated, preferably within a chemical fume

hood.[7]

» Inspect PPE: Check that all necessary PPE is available and in good condition.

o Locate Safety Equipment: Confirm the location and functionality of the nearest safety

shower, eyewash station, and fire extinguisher.
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* Remove Ignition Sources: Keep away from heat, sparks, open flames, and other hot
surfaces.[1][2]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[1][2]

e Don PPE: Put on all required personal protective equipment as detailed in the table above.

» Dispensing: When transferring the liquid, use only non-sparking tools and explosion-proof
equipment.[1][2]

» Container Management: Keep the container tightly closed when not in use.[1][2][4]

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[1]

o Storage: After use, store the container in a cool, well-ventilated place, away from direct
sunlight.[1][4]

Disposal Plan

Proper disposal of 3,5-Heptanedione and contaminated materials is crucial to prevent
environmental contamination and ensure safety.

e Segregate Waste: Collect waste 3,5-Heptanedione and any contaminated materials (e.g.,
gloves, absorbent pads) in a separate, clearly labeled, and approved waste container.

o Container Sealing: Ensure the waste container is tightly sealed to prevent the release of
vapors.

» Follow Regulations: Dispose of the contents and container in accordance with local, state,
and federal regulations.[7]

o Approved Facility: The waste should be sent to an approved waste disposal plant, such as
an industrial combustion plant.[2][4]

» Avoid Drains: Do not empty into drains or release into the environment.[1]
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Emergency Spill Response Workflow

The following diagram outlines the procedural flow for responding to a 3,5-Heptanedione spill.

Evacuate Immediate Area
Alert Others

i

Assess Spill Size and Risk

Small Spill?

Large Spill or

Don Appropriate PPE Inadequate Ventilation

Contain Spill with
Inert Absorbent Material

Contact Emergency Services
and EHS

Collect and Place in
Sealed Waste Container

Clean and Decontaminate Area

Dispose of Waste
According to Protocol

End of Response
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Caption: Workflow for handling a chemical spill of 3,5-Heptanedione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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